Cas no 287-53-6 (1,3-Dithietane)
1,3-Dithietane is a sulfur-containing heterocyclic compound characterized by a four-membered ring structure with two sulfur atoms at the 1 and 3 positions. This cyclic disulfide exhibits notable reactivity due to ring strain, making it a valuable intermediate in organic synthesis and coordination chemistry. Its unique structure allows for applications in the preparation of thiocarbonyl compounds, ligands for metal complexes, and as a precursor in polymer chemistry. The compound's stability and selective reactivity under controlled conditions make it suitable for specialized synthetic pathways. Researchers value 1,3-Dithietane for its ability to introduce sulfur functionalities efficiently in target molecules.
1,3-Dithietane structure
Product Name:1,3-Dithietane
1,3-Dithietane Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithietane
- 1,3-Dithiethane
- InChI=1/C2H4S2/c1-3-2-4-1/h1-2H
- 287-53-6
- DTXSID10182861
- XQ54M93UBZ
- ITXACGPMGJCSKF-UHFFFAOYSA-N
- Q4545686
- 1,3-dithiacyclobutane
-
- Inchi： 1S/C2H4S2/c1-3-2-4-1/h1-2H2
- InChI Key： ITXACGPMGJCSKF-UHFFFAOYSA-N
- SMILES： S1CSC1
Computed Properties
- Exact Mass: 91.97552
- Monoisotopic Mass: 91.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 12
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 134.9°Cat760mmHg
- Flash Point: 43.9°C
- Refractive Index: 1.651
- PSA: 0
1,3-Dithietane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D392480-300mg |
1,3-Dithietane |
287-53-6 | 300mg |
$2182.00 | 2023-05-18 | ||
| TRC | D392480-500mg |
1,3-Dithietane |
287-53-6 | 500mg |
$ 3000.00 | 2023-09-07 |
1,3-Dithietane Related Literature
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Yan Jin,Xiaolong Li,Qian Gou,Gang Feng,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys. 2019 21 15656
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2. Novel bonding geometry and valence tautomerism of 4-(N,N-dimethyldithiocarbamato)-2-dimethyliminio-1,3-dithietane tetraphenylborate, [Me2NCS2·CH·S2CNMe2]+Ph4B–Robert R. Schumaker,Motomichi Inoue,Michiko B. Inoue,Michael A. Bruck,Quintus Fernando J. Chem. Soc. Chem. Commun. 1991 719
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Yan Jin,Tao Lu,Gang Feng Phys. Chem. Chem. Phys. 2020 22 28339
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Susanta K. Nayak,Vijith Kumar,Jane S. Murray,Peter Politzer,Giancarlo Terraneo,Tullio Pilati,Pierangelo Metrangolo,Giuseppe Resnati CrystEngComm 2017 19 4955
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Tao Lu,Yang Zheng,Qian Gou,Gao-Lei Hou,Gang Feng Phys. Chem. Chem. Phys. 2019 21 24659
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